1,2-Dimyristoyl-sn-glycerol
Overview
Description
1,2-Dimyristoyl-sn-glycerol (1,2-DMG) is a saturated diacylglycerol (DAG) with myristic acid (14:0) side-chains attached at both the sn-1 and sn-2 positions . It is functionally related to a tetradecanoic acid . Most saturated DAGs, including 1,2-DMG, are weak second messengers for the activation of the PKC .
Synthesis Analysis
1,2-Dimyristoyl-sn-glycerol has been used as a reactant in the preparation of 1,2-[13,13-2H2]dimyristoyl-sn-glycero-3-phosphoethanolamine and sodium 1,2-ditetradecanoyl-sn-glycer-3-yl phenyl phosphate .
Molecular Structure Analysis
1,2-Dimyristoyl-sn-glycerol is a 1,2-diacyl-sn-glycerol in which both acyl groups are tetradecanoyl (myristoyl). It is a 1,2-diacyl-sn-glycerol and a diacylglycerol 28:0 . The structure is a trilayer: a bilayer of palmitate chains packed in the beta mode (T parallel) and an interdigitated monolayer of acetates .
Chemical Reactions Analysis
1,2-Dimyristoyl-sn-glycerol is a saturated diacylglycerol (DAG). It is a possible weak second messenger for the activation of the PKC .
Physical And Chemical Properties Analysis
1,2-Dimyristoyl-sn-glycerol is a saturated diacylglycerol (DAG). It is a possible weak second messenger for the activation of the PKC .
Scientific Research Applications
Lipid Biochemistry: Activation of Protein Kinase C (PKC)
Specific Scientific Field
Lipid biochemistry and cell signaling pathways.
Summary of the Application
1,2-DMG serves as a weak second messenger for the activation of Protein Kinase C (PKC) . PKC is a family of serine/threonine kinases involved in various cellular processes, including cell growth, differentiation, and apoptosis. Activation of PKC relies on DAGs, which bind to the regulatory domain of PKC, leading to its translocation and subsequent activation.
Experimental Procedures
1,2-DMG can be used in in vitro studies to investigate PKC activation. Researchers typically:
Results and Outcomes
1,2-DMG-induced PKC activation results in downstream signaling events, including altered gene expression, cell proliferation, and modulation of cellular responses. Quantitative data may include PKC activity levels, translocation efficiency, and downstream phosphorylation targets .
Internal Standard in RP-HPLC
Specific Scientific Field
Analytical chemistry and chromatography.
Summary of the Application
1,2-DMG is used as an internal standard in reverse-phase high-performance liquid chromatography (RP-HPLC). It aids in quantifying other lipids or compounds during chromatographic analysis.
Experimental Procedures
Results and Outcomes
1,2-DMG acts as a reference compound, allowing accurate quantification of other lipids or molecules in the sample .
Component of Foam Films (FFs) for Diffusion Studies
Specific Scientific Field
Surface science and interfacial phenomena.
Summary of the Application
1,2-DMG is incorporated into foam films (FFs) to study diffusion processes at liquid interfaces. FFs provide a model system for understanding molecular transport across interfaces.
Experimental Procedures
Results and Outcomes
1,2-DMG-containing FFs allow researchers to investigate diffusion behavior, intermolecular interactions, and surface tension effects .
Prototype for Liposome Preparation
Specific Scientific Field
Nanotechnology and drug delivery.
Summary of the Application
1,2-DMG serves as a prototype lipid for the preparation of liposomes with negatively charged hydrophilic head groups. Liposomes are lipid-based vesicles used for drug delivery and gene therapy.
Experimental Procedures
Results and Outcomes
1,2-DMG-containing liposomes can be tailored for specific drug delivery applications, including cancer therapy and vaccine development .
Nanostructured Lipid Carriers (NLCs)
Specific Scientific Field
Pharmaceutical sciences and lipid-based drug carriers.
Summary of the Application
1,2-DMG is incorporated into nanostructured lipid carriers (NLCs) . NLCs are lipid-based nanoparticles used for enhancing drug solubility, stability, and bioavailability.
Experimental Procedures
Results and Outcomes
1,2-DMG-containing NLCs improve drug delivery efficiency and minimize side effects .
Safety And Hazards
Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
1,2-Dimyristoyl-sn-glycerol coated on the surface of superparamagnetic iron oxide nanoparticles (SPIONs) has advantages in neurotherapy and drug delivery . It may be used as a reactant in the preparation of 1,2-[13,13-2H2]dimyristoyl-sn-glycero-3-phosphoethanolamine and sodium 1,2-ditetradecanoyl-sn-glycer-3-yl phenyl phosphate .
properties
IUPAC Name |
[(2S)-3-hydroxy-2-tetradecanoyloxypropyl] tetradecanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H60O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-28-29(27-32)36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3/t29-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFBCSFJKETUREV-LJAQVGFWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H60O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201182801 |
Source
|
| Record name | 1,1′-[(1S)-1-(Hydroxymethyl)-1,2-ethanediyl] ditetradecanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201182801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
512.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | DG(14:0/14:0/0:0) | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0007008 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
1,2-Dimyristoyl-sn-glycerol | |
CAS RN |
60562-16-5 |
Source
|
| Record name | 1,1′-[(1S)-1-(Hydroxymethyl)-1,2-ethanediyl] ditetradecanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60562-16-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Dimyristin, (S)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060562165 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,1′-[(1S)-1-(Hydroxymethyl)-1,2-ethanediyl] ditetradecanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201182801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-DIMYRISTIN, (S)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B8KC2URW86 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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